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Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444 Get Quote

An In-depth Technical Guide to 4-
Methoxycyclohexanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxycyclohexanone is a key organic intermediate with significant applications in the

pharmaceutical and fine chemical industries. This technical guide provides a comprehensive

overview of its physical and chemical properties, detailed synthesis methodologies, and known

applications, particularly in the realm of drug discovery. The information is presented to be a

valuable resource for researchers and professionals engaged in organic synthesis and

medicinal chemistry.

Chemical and Physical Properties
4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted

cyclohexanone. It is a clear, pale yellow liquid at room temperature.[1]

Physical Properties
A summary of the key physical properties of 4-Methoxycyclohexanone is presented in the

table below. It is important to note that a definitive melting point for this compound is not

consistently reported in publicly available literature.
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Property Value Reference(s)

Molecular Formula C₇H₁₂O₂ [1][2]

Molecular Weight 128.17 g/mol [1][2]

Appearance Clear, pale yellow liquid [1]

Boiling Point 189 °C [1]

Density 0.98 g/cm³ [1]

Flash Point 69 °C [1]

Refractive Index 1.4560 [1]

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.
[1]

Chemical Properties
4-Methoxycyclohexanone's chemical reactivity is characterized by the presence of a ketone

functional group and an ether linkage. It serves as a versatile building block in organic

synthesis.[1] Its primary application lies in its role as an intermediate for the synthesis of more

complex molecules, including antitumor agents and the insecticide spirotetramat.[1][3]

Synthesis of 4-Methoxycyclohexanone
Several synthetic routes to 4-Methoxycyclohexanone have been reported. The two primary

methods involve the catalytic hydrogenation of 4-methoxyphenol and the oxidation of 4-

methoxycyclohexanol.

Catalytic Hydrogenation of 4-Methoxyphenol
This method is favored for its high yield and clean production process.[1]
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Figure 1: Catalytic Hydrogenation Workflow.

Experimental Protocol:

A general procedure for the synthesis of 4-methoxycyclohexanone from p-hydroxyanisole (4-

methoxyphenol) is as follows:

To an autoclave, add 7 g of a palladium-carbon catalyst and 1 g of borax.[4]

Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.[4]

Slowly heat the reaction mixture to 100 °C.[4]

Introduce hydrogen into the system until the pressure reaches 1.0 MPa and commence

stirring.[4]
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Maintain the reaction pressure between 0.7-1.0 MPa by supplementing with hydrogen as it is

consumed.[4]

Monitor the reaction progress by sampling and analyzing for the consumption of the starting

material. The reaction is considered complete when the remaining amount of raw material is

less than 1%.[4]

After completion, cool the reaction mixture to 30°C and filter to remove the catalyst.[4]

Evaporate the solvent from the filtrate and subsequently distill the residue under reduced

pressure to obtain 4-methoxycyclohexanone. A yield of 92 g (90%) has been reported

using this method.[4]

Oxidation of 4-Methoxycyclohexanol
This method utilizes an oxidizing agent to convert the secondary alcohol of 4-

methoxycyclohexanol to the ketone of 4-Methoxycyclohexanone.
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Oxidation of 4-Methoxycyclohexanol
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Figure 2: Oxidation Workflow.

Experimental Protocol:

A continuous catalytic oxidation process has been described for this conversion:
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A tubular reactor is packed with a molecular sieve-supported phosphotungstic acid catalyst.

[5]

4-Methoxycyclohexanol and hydrogen peroxide (as the oxidizing agent) are continuously fed

into the reactor.[5]

The reaction is carried out to obtain a solution containing 4-methoxycyclohexanone.[5]

The target compound is then isolated through solvent extraction and subsequent purification.

[5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
Methoxycyclohexanone.

NMR Spectroscopy
While detailed spectral data with peak assignments are not readily available in a consolidated

format, ¹H NMR and ¹³C NMR spectra are essential for structural elucidation.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Methoxycyclohexanone is expected to show a strong absorption band

corresponding to the carbonyl (C=O) stretching of the ketone, typically in the region of 1715

cm⁻¹. The C-O stretching of the ether group would also be present.

Mass Spectrometry
The mass spectrum of 4-Methoxycyclohexanone would show a molecular ion peak

corresponding to its molecular weight (128.17 g/mol ). Fragmentation patterns would likely

involve cleavage adjacent to the carbonyl group and loss of the methoxy group.[2]

Applications in Drug Discovery and Research
4-Methoxycyclohexanone is a valuable intermediate in the synthesis of various organic

compounds, including those with potential therapeutic applications.[4] It is notably used in the

preparation of antitumor agents.[1] The cyclohexanone scaffold is a common feature in many
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biologically active molecules, and the methoxy group can influence the pharmacokinetic and

pharmacodynamic properties of a compound. While specific studies detailing the biological

activity of 4-Methoxycyclohexanone itself are limited in the public domain, its role as a

precursor highlights its importance in medicinal chemistry.

Signaling Pathway Involvement
Currently, there is no direct evidence in the available scientific literature to suggest the

involvement of 4-Methoxycyclohexanone in any specific biological signaling pathways. Its

primary role appears to be that of a synthetic intermediate rather than a biologically active

molecule that directly interacts with cellular signaling cascades. Further research would be

required to investigate any potential biological activity.

Safety Information
4-Methoxycyclohexanone is considered a mild irritant and may cause skin and eye irritation

upon contact.[1] It is advisable to handle the compound with appropriate personal protective

equipment, including gloves and safety glasses. Store in a cool, dry, and well-ventilated area

away from incompatible substances.

Conclusion
4-Methoxycyclohexanone is a versatile chemical intermediate with established utility in

organic synthesis, particularly for the development of pharmaceutical agents. This guide has

summarized its key physical and chemical properties, outlined its primary synthetic routes with

experimental details, and touched upon its applications and safety considerations. While a

significant body of information exists regarding its synthesis and basic properties, further

research is needed to explore its potential biological activities and any interactions with cellular

signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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